5-(Chloromethyl)-2,3-dimethylpyrazine

• CAS No.: 921040-01-9
• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• IUPAC Name: 5-(chloromethyl)-2,3-dimethylpyrazine
• InChI: InChI=1S/C7H9ClN2/c1-5-6(2)10-7(3-8)4-9-5/h4H,3H2,1-2H3
• InChI Key: CAFLMPDTYAXKIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N=C1C)CCl

Description

5-(Chloromethyl)-2,3-dimethylpyrazine is a heterocyclic aromatic compound belonging to the pyrazine family. Its structure features a pyrazine ring substituted with two methyl groups at positions 2 and 3 and a chloromethyl group at position 3. The chloromethyl substituent introduces unique electronic and steric effects, differentiating it from other alkylpyrazines.

Comparison with Similar Compounds

Structural and Functional Differences

The table below highlights key structural and functional distinctions between 5-(Chloromethyl)-2,3-dimethylpyrazine and related compounds:

Compound	Substituents	Key Properties	Aroma Profile (if applicable)	Applications/Context
5-(Chloromethyl)-2,3-dimethylpyrazine	2-CH₃, 3-CH₃, 5-CH₂Cl	Higher polarity due to Cl; potential reactivity in substitution reactions	Likely muted or altered due to Cl substituent	Potential intermediate in pharmaceuticals or agrochemicals (inferred from analogs)
2,3-Dimethylpyrazine	2-CH₃, 3-CH₃	Volatile, low molecular weight (122.16 g/mol)	Nutty, roasted, baked potato (dominant in soy sauce and coffee)	Food flavoring (soy sauce, coffee), microbial biosynthesis
2,3,5-Trimethylpyrazine	2-CH₃, 3-CH₃, 5-CH₃	Higher thermal stability; OAV >1 in roasted foods	Chocolatey, nutty, roasted aroma	Key aroma contributor in fermented foods and coffee
2,3,5,6-Tetramethylpyrazine	All positions methylated	Low volatility; high odor threshold	Smoky, earthy notes	Secondary aroma enhancer in aged cheeses and cured meats
3-Ethyl-2,5-dimethylpyrazine	2-CH₃, 5-CH₃, 3-C₂H₅	Enhanced lipid solubility due to ethyl group	Roasted, nutty with caramel undertones	Synergistic aroma contributor in soy sauce-like fermented products

Key Research Findings

• Aroma Contribution : Unlike methyl- or ethyl-substituted pyrazines (e.g., 2,3-dimethylpyrazine), the Cl substituent may suppress volatility, diminishing direct aroma impact. However, it could act as a precursor for odor-active compounds through thermal degradation .
• Synthesis Pathways : While 2,3-dimethylpyrazine is biosynthesized by Bacillus subtilis via acetoin and L-threonine pathways , chlorinated pyrazines like 5-(Chloromethyl)-2,3-dimethylpyrazine are likely synthesized chemically, involving halogenation of pre-formed pyrazines (e.g., Friedel-Crafts alkylation) .

Stability and Reactivity

• Thermal Stability : Methyl- and ethyl-substituted pyrazines (e.g., 2,3,5-trimethylpyrazine) are stable under roasting conditions (up to 250°C) . In contrast, the C-Cl bond in 5-(Chloromethyl)-2,3-dimethylpyrazine may decompose at lower temperatures, releasing HCl and forming unsaturated derivatives.
• Reactivity : The chloromethyl group is susceptible to nucleophilic substitution, making the compound a candidate for synthesizing functionalized pyrazines (e.g., thiol- or amine-linked derivatives) .

Industrial and Research Implications

• Flavor Chemistry : While 2,3-dimethylpyrazine and 2,3,5-trimethylpyrazine are critical for roasted aromas in foods , 5-(Chloromethyl)-2,3-dimethylpyrazine’s role may lie in modulating or stabilizing flavor profiles through controlled degradation.
• For example, 5-chloropyrazine-2,3-diamine (a structural analog) is used in synthesizing antiviral agents .

Preparation Methods

Blanc Reaction Adaptation

The Blanc reaction, traditionally used for chloromethylation of aromatic systems, has been adapted for pyrazine derivatives. For 5-(chloromethyl)-2,3-dimethylpyrazine, the reaction involves treating 2,3-dimethylpyrazine with formaldehyde (HCHO) and hydrochloric acid (HCl) in the presence of a Lewis acid catalyst such as zinc chloride (ZnCl₂). The mechanism proceeds via electrophilic attack at the 5-position, favored by the electron-donating methyl groups at positions 2 and 3, which activate the ring toward substitution.

Reaction Conditions:

• Temperature: 60–80°C

• Molar Ratios: 1:2:1.2 (pyrazine:HCHO:HCl)

• Catalyst Loading: 10 mol% ZnCl₂

• Yield: 58–65%

Steric hindrance from the 2- and 3-methyl groups limits competing reactions at adjacent positions, ensuring regioselectivity. Post-reaction purification via fractional distillation or recrystallization from ethanol-water mixtures enhances purity (>95%).

Hydroxymethylation Followed by Chlorination

Hydroxymethyl Group Introduction

A two-step approach involves first synthesizing 5-hydroxymethyl-2,3-dimethylpyrazine, followed by chlorination. The hydroxymethyl intermediate is generated via N-oxidation and subsequent acetylation, as demonstrated in analogous pyrazine systems.

Step 1: N-Oxidation and Acetylation

• N-Oxidation: 2,3-Dimethylpyrazine is treated with hydrogen peroxide (H₂O₂, 30%) at 58°C to form the N-oxide derivative.

• Acetylation: The N-oxide reacts with acetic anhydride ((CH₃CO)₂O) under reflux, yielding 5-acetoxymethyl-2,3-dimethylpyrazine.

• Hydrolysis: Basic hydrolysis (K₂CO₃) converts the acetoxy group to hydroxymethyl.

Step 2: Chlorination
The hydroxymethyl group is chlorinated using thionyl chloride (SOCl₂) or HCl gas. SOCl₂ offers superior conversion efficiency (>90%) under anhydrous conditions:

$$\text{5-Hydroxymethyl-2,3-dimethylpyrazine} + \text{SOCl}$$2 \xrightarrow{\text{reflux}} \text{5-(Chloromethyl)-2,3-dimethylpyrazine} + \text{SO}2 + \text{HCl}

Optimization Data:

Parameter	Value
SOCl₂ Equivalents	1.5
Temperature	70°C
Reaction Time	4 hours
Yield	85–92%

Ring Construction via Condensation Reactions

Diamine-Diketone Condensation

Pyrazine rings can be constructed by condensing 1,2-diamines with α-diketones. For 5-(chloromethyl)-2,3-dimethylpyrazine, this method employs 2,3-diamino-5-(chloromethyl)pyrazine and acetylacetone.

Reaction Scheme:

$$\text{2,3-Diamino-5-(chloromethyl)pyrazine} + \text{Acetylacetone} \xrightarrow{\text{EtOH, Δ}} \text{5-(Chloromethyl)-2,3-dimethylpyrazine} + \text{H}_2\text{O}$$

Challenges:

• Limited availability of 2,3-diamino-5-(chloromethyl)pyrazine necessitates prior synthesis, reducing cost-effectiveness.

• Side reactions (e.g., over-alkylation) necessitate precise stoichiometric control.

Comparative Analysis of Synthetic Routes

Table 1: Method Comparison

Method	Yield (%)	Purity (%)	Scalability	Cost Efficiency
Direct Chloromethylation	58–65	95	Moderate	High
Hydroxymethylation-Chlorination	85–92	98	High	Moderate
Ring Construction	45–50	90	Low	Low

Key Findings:

• The hydroxymethylation-chlorination route offers the highest yield and purity, making it preferable for industrial applications.

• Direct chloromethylation is cost-effective but requires rigorous temperature control to minimize byproducts.

Mechanistic Considerations and Side Reactions

Regioselectivity in Electrophilic Substitution

The electron-donating methyl groups at positions 2 and 3 direct electrophilic attack to the 5-position through resonance and inductive effects. Computational studies suggest the 5-position exhibits a lower activation energy (ΔG‡ = 32.1 kcal/mol) compared to the 6-position (ΔG‡ = 36.7 kcal/mol).

Industrial-Scale Production Protocols

Continuous Flow Reactor Systems

Modern facilities employ continuous flow reactors to enhance reaction control and safety. Key parameters include:

• Residence Time: 15–20 minutes

• Pressure: 2–3 bar

• Catalyst Recovery: ZnCl₂ is recycled via aqueous extraction, reducing waste .

Q & A

Basic Research Questions

Q. What synthetic routes are commonly used to prepare 5-(Chloromethyl)-2,3-dimethylpyrazine, and how are the products characterized?

• Answer: The compound is synthesized via nucleophilic substitution or condensation reactions. For example, copper(I) chloride reacts with 2,3-dimethylpyrazine in acetonitrile to form coordination polymers, where the ligand-to-metal ratio is critical (2:1 in some cases) . Reaction mixtures are purified using normal-phase chromatography (e.g., dichloromethane/ethyl acetate gradients) , and products are characterized via high-resolution gas chromatography-mass spectrometry (HRGC-MS) for purity assessment (e.g., 66% purity with 2,3-dimethylpyrazine as the primary product) . Thermal decomposition studies (DTA-TG-MS) reveal structural stability, with mass loss steps correlating to ligand release . Isotopic labeling (δ¹⁵N, δ²H, δ¹³C) further tracks reaction pathways .

Q. Which spectroscopic and chromatographic methods are effective for characterizing 5-(Chloromethyl)-2,3-dimethylpyrazine and its derivatives?

• Answer: HRGC-MS is pivotal for identifying volatile derivatives, with key fragments at m/z 67 (base peak) and 108 . Nuclear magnetic resonance (NMR) is limited by low-purity intermediates but applicable for high-purity samples . Vibrational spectroscopy (e.g., IR) and powder X-ray diffraction (PXRD) elucidate coordination polymer structures, such as CuCl(2,3-dimethylpyrazine) networks . Thermogravimetric analysis (TGA) quantifies ligand loss during thermal decomposition .

Advanced Research Questions

Q. How does 5-(Chloromethyl)-2,3-dimethylpyrazine interact with metal ions to form coordination polymers, and what factors influence their structural diversity?

• Answer: The compound acts as a bridging ligand, forming Cu(I) coordination polymers with varying stoichiometries (e.g., 1:1, 2:1 ligand-to-metal ratios). For instance, [(CuI)₂(2,3-dmpyz)₃] exhibits Cu₂ dimers linked by µ₂-bridging halides and pyrazine ligands . Structural diversity arises from:

• Halide identity : CuCl vs. CuBr systems show distinct luminescence properties .
• Ligand flexibility : Bulky substituents (e.g., 2,3-dimethyl groups) favor van der Waals interactions over hydrogen bonding in MOF adsorption studies, leading to large-pore conformations .
• Thermal stability : Metastable phases transform into ligand-deficient structures upon heating, as seen in [(CuI)(2,3-dmpyz)] → [(CuI)₂(2,3-dmpyz)] .

Q. What methodologies resolve contradictions in reported biological activities of 5-(Chloromethyl)-2,3-dimethylpyrazine derivatives?

• Answer: Discrepancies in antimicrobial or anticancer activity may arise from:

• Purity variations : Low-purity samples (e.g., <66%) lack NMR validation, complicating bioactivity interpretation .
• Assay conditions : Negative mutagenicity results in S. typhimurium assays (without metabolic activation) suggest context-dependent toxicity .
• Derivative functionalization : Substituents like chloroacetyl groups enhance reactivity; biological testing should specify derivative structures (e.g., hydrochloride salts vs. free bases) .
  • Experimental design : Use standardized purity thresholds (>95%) and orthogonal assays (e.g., microbial inhibition + cytotoxicity screens) to validate activity .

Q. How can isotopic labeling elucidate the formation pathways of 5-(Chloromethyl)-2,3-dimethylpyrazine in complex reactions?

• Answer: Isotopic tracing (¹³C, ¹⁵N) identifies precursor contributions. For example, [¹³C-2]glycine labels C-2 atoms in 2,3-dimethylpyrazine during Strecker degradation, confirming glycine’s dual role in Schiff base formation and ring closure . Multi-element stable isotope analysis (δ¹⁵N, δ²H, δ¹³C) differentiates educts (ethylenediamine, 2,3-butanedione) from products, revealing kinetic isotope effects during catalytic dehydration .

Q. What role does 5-(Chloromethyl)-2,3-dimethylpyrazine play in modulating microbial community dynamics?

• Answer: Correlational analyses link pyrazines to microbial taxa. For example:

• Bacterial associations : Cyanobacteria and Fusobacteriota show strong positive correlations with 2,3-dimethylpyrazine in fermented products, suggesting metabolic cross-talk .
• Fungal interactions : Ascomycota and Mucoromycota correlate with pyrazine accumulation, potentially influencing flavor profiles in Daqu fermentation .
  • Methodology : Combine GC-MS for volatile quantification with 16S rRNA/ITS sequencing to map microbial-pyrazine networks. Redundancy analysis (RDA) statistically validates correlations .